3-Cyano-4,6-dimethyl-2-pyridinyl 2-chloro-4-(methylsulfonyl)benzenecarboxylate

• IUPAC Name: (3-cyano-4,6-dimethylpyridin-2-yl) 2-chloro-4-methylsulfonylbenzoate
• InChI: InChI=1S/C16H13ClN2O4S/c1-9-6-10(2)19-15(13(9)8-18)23-16(20)12-5-4-11(7-14(12)17)24(3,21)22/h4-7H,1-3H3
• InChI Key: MMGYSHNYTDHJND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)OC(=O)C2=C(C=C(C=C2)S(=O)(=O)C)Cl)C
• Molecular Formula: C16H13ClN2O4S
• DSSTOX Substance ID: DTXSID701160791
• Molecular Weight: 364.8 g/mol
• CAS RN: 338421-40-2

Description

Synthesis Analysis

The synthesis of this compound involves several steps. Initially, the condensation of malononitrile with acetylacetone leads to the formation of 3-cyano-4,6-dimethyl-2-pyridone . Subsequent allylation of this intermediate yields both 1-allyl-3-cyano-4,6-dimethyl-2-pyridone and 2-allyl-3-cyano-4,6-dimethyloxypyridine in a 3:1 ratio. Finally, halocyclization of the allyl derivatives using iodine or bromine results in the formation of practically quantitative yields of 2,3-dihydro [1,3]oxazolo [3,2-a]pyridinium salts .

Chemical Reactions Analysis

3-Cyano-4,6-dimethyl-2-pyridinyl 2-chloro-4-(methylsulfonyl)benzenecarboxylate can participate in various chemical reactions. Its electrophilic heterocyclization reactions with halogenating agents lead to the formation of organic dihydrooxazolo [3,2-a]pyridine salts. These compounds have potential applications in medicinal chemistry due to their solubility characteristics in physiological media.

Scientific Research Applications

Synthesis and Green Metrics

• The compound is used in the synthesis of Dexlansoprazole, involving modifications like N-oxidation of 2,3-lutidine and oxidation of methylthio pyridine–N-oxide. Green metrics evaluation shows a low E-factor in certain synthesis steps, indicating efficient synthesis with minimal waste generation (Gilbile, Bhavani, & Vyas, 2017).

Preparation of Heterocyclic Compounds

• A study on the preparation of 4,6-diaryl-1,2-dihydro-2-thioxo-3,5-pyridinedicarbonitriles shows the compound's involvement in complex heterocyclic synthesis processes, demonstrating its versatility in organic chemistry (Encinas, Seoane, & Soto, 1984).

Studies in Styryl-Cyano Pyridinethiones

• The compound is condensed with benzaldehyde in basic solutions to form styryl-3-cyano-2(1H)-pyridinethiones, indicating its use in the synthesis of polymethylene pyridinethione derivatives (Ho & Wang, 1995).

Cocrystal Formation

• It forms cocrystals with various solvates, demonstrating applications in crystal engineering and structural chemistry (Gerhardt & Bolte, 2015).

Novel Synthesis Methods

• A novel preparative method using this compound for synthesizing 2-(organylsulfonyl)thieno[2,3-b]pyridine derivatives shows the compound's role in streamlining and improving chemical synthesis processes (Kalugin & Shestopalov, 2019).